methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C17H16FNO5/c1-22-14-8-12(17(21)24-3)13(9-15(14)23-2)19-16(20)10-5-4-6-11(18)7-10/h4-9H,1-3H3,(H,19,20)
• InChI Key: YDTGDHFVGZPARD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CC(=CC=C2)F)OC
• Molecular Formula: C17H16FNO5
• Molecular Weight: 333.31 g/mol

Description

Methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate is a chemical compound that belongs to the class of benzoates. It is also known as 3-F-MA, and its molecular formula is C18H17FNO5. This compound is used in scientific research for its potential pharmacological properties.

Mechanism of Action

The mechanism of action of methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate involves inhibition of the enzyme FAAH. FAAH is responsible for the breakdown of endocannabinoids, which are signaling molecules that play a role in a variety of physiological processes. Inhibition of FAAH leads to increased levels of endocannabinoids, which can have therapeutic potential for the treatment of pain, anxiety, and other conditions.
Biochemical and Physiological Effects
This compound has been shown to have biochemical and physiological effects related to its inhibition of FAAH. Inhibition of FAAH leads to increased levels of endocannabinoids, which can have effects on pain sensation, mood regulation, and appetite. In addition, this compound has been shown to have anti-inflammatory effects, which may be related to its inhibition of FAAH.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate in lab experiments include its potential therapeutic properties and its specificity for FAAH inhibition. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its pharmacological properties.

Future Directions

There are several future directions for research on methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate. One area of research could be the development of more potent and selective FAAH inhibitors based on this compound. In addition, further research could be done to explore the potential therapeutic applications of FAAH inhibitors, including the treatment of pain, anxiety, and other conditions. Finally, research could be done to better understand the biochemical and physiological effects of FAAH inhibition, including the effects on endocannabinoid signaling and inflammation.
Conclusion
This compound is a chemical compound that has potential pharmacological properties related to its inhibition of the enzyme FAAH. It has been studied for its potential therapeutic applications, including the treatment of pain, anxiety, and other conditions. While there are limitations to its use, further research could lead to the development of more potent and selective FAAH inhibitors based on this compound, as well as a better understanding of its biochemical and physiological effects.

Synthesis Methods

Methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate can be synthesized through a multi-step process. The first step involves the reaction of 3-fluorobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4,5-dimethoxy-2-nitrobenzoic acid to form the corresponding nitrobenzoate. The nitrobenzoate is then reduced using a reducing agent such as iron and hydrochloric acid to form the corresponding amine. Finally, the amine is reacted with methyl chloroformate to form the desired product.

Scientific Research Applications

Methyl 2-[(3-fluorobenzoyl)amino]-4,5-dimethoxybenzoate has been studied for its potential pharmacological properties. It has been shown to have activity as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are signaling molecules that play a role in a variety of physiological processes, including pain sensation, mood regulation, and appetite. Inhibition of FAAH can lead to increased levels of endocannabinoids, which may have therapeutic potential for the treatment of pain, anxiety, and other conditions.